Cas no 2138120-81-5 (2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 2138120-81-5
• MF: C₁₂H₁₅F₃N₂O₂
• MW: 276.254913568497
• CID: 6213537
• PubChem ID: 165791526
• Update Time: 2025-06-14

2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid
• 2138120-81-5
• EN300-1137534
• 2-[(2-methylbutan-2-yl)amino]-6-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C12H15F3N2O2/c1-4-11(2,3)17-9-7(10(18)19)5-6-8(16-9)12(13,14)15/h5-6H,4H2,1-3H3,(H,16,17)(H,18,19)
• InChI Key： BCUUCEKVDOKKBA-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C(=O)O)C(=N1)NC(C)(C)CC)(F)F

Computed Properties

• Exact Mass: 276.10856221g/mol
• Monoisotopic Mass: 276.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 62.2Ų

Additional information on 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid

Research Briefing on 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 2138120-81-5)

In recent years, the compound 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 2138120-81-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoromethyl and pyridine-carboxylic acid moieties, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The synthesis of 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a key step in achieving high selectivity and efficiency. These advancements are critical for scaling up production to meet the demands of preclinical and clinical studies.

Pharmacological evaluations of this compound have revealed its potent activity as a modulator of specific biological targets. Recent in vitro and in vivo studies suggest that it exhibits high affinity for enzymes involved in inflammatory pathways, making it a candidate for the treatment of chronic inflammatory diseases. Additionally, its trifluoromethyl group enhances metabolic stability, which is a desirable property for drug development. These findings are supported by robust data from enzyme inhibition assays and animal models, underscoring the compound's therapeutic potential.

In the context of drug discovery, 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid has been explored as a lead compound for the development of novel small-molecule inhibitors. Structural-activity relationship (SAR) studies have identified key modifications that can enhance its efficacy and reduce off-target effects. Computational modeling and molecular docking simulations have further elucidated its binding interactions with target proteins, providing valuable insights for rational drug design.

Looking ahead, the clinical translation of this compound remains a priority. Preliminary toxicology studies have indicated a favorable safety profile, but further investigations are needed to assess its pharmacokinetics and pharmacodynamics in humans. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through the drug development pipeline. The compound's unique chemical properties and promising biological activity position it as a noteworthy candidate for future therapeutic applications.

In conclusion, 2-(2-methylbutan-2-yl)amino-6-(trifluoromethyl)pyridine-3-carboxylic acid (CAS: 2138120-81-5) represents a compelling area of research in chemical biology and drug discovery. Continued exploration of its synthesis, mechanism of action, and therapeutic potential will likely yield significant advancements in the field. Researchers and industry professionals are encouraged to monitor ongoing studies and contribute to the growing body of knowledge surrounding this innovative compound.